Cas no 33844-21-2 (4-methoxy-2-nitrobenzoic acid)

4-methoxy-2-nitrobenzoic acid Properties

Names and Identifiers

• 2-Nitro-4-methoxybenzoic acid
• 4-Methoxy-2-nitrobenzoic Acid
• 4-Methoxy-2-nitro-benzoic acid
• 2-Nitroanisic acid
• 2-Nitro-anissaeure
• 2-Nitro-p-anisic acid
• 4-Methoxy-2-nitro-benzoesaeure
• 4-methoxy-6-nitrobenzoic acid
• Benzoic acid,4-methoxy-2-nitro
• p-Anisicacid, 2-nitro- (6CI,8CI)
• NSC 149936
• 4-methoxy-2-nitrobenzoic acid
• 4-Methoxy-2-nitrobenzoic acid, 97%
• 2-Nitro-4-methoxybenzoicacid
• MFCD04972109
• AC-9005
• AE-641/00419029
• DS-10566
• CS-W001541
• AB20922
• DTXSID00302278
• J-515635
• 33844-21-2
• SCHEMBL147187
• AKOS000109352
• AM20120543
• DVZBWONCSHFMMM-UHFFFAOYSA-N
• 4-Methoxy-2-nitrobenzoicacid
• Benzoic acid, 4-methoxy-2-nitro-
• BB 0244805
• EN300-208490
• A5997
• AKOS015888130
• nitro anisic acid
• FT-0639133
• NSC-149936
• NSC149936
• M2828
• SY020741
• BBL100319
• DB-006203
• STL553948
• DTXCID40253412
• +Expand

• MDL： MFCD04972109
• InChIKey： DVZBWONCSHFMMM-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO5/c1-14-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3,(H,10,11)
• SMILES： O=C(O)C1=CC=C(OC)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 197.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.032
• Heavy Atom Count: 14
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• LogP: 1.82480
• PSA: 92.35000
• Refractive Index: 1.588
• Boiling Point: 372.9°C at 760 mmHg
• Melting Point: 198.0 to 202.0 deg-C
• Flash Point: 179.3±23.7 °C
• Color/Form: White to Yellow Solid
• Solubility: Not determined
• Density: 1.43

4-methoxy-2-nitrobenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 20/21/22
• Signal Word：Warning

4-methoxy-2-nitrobenzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters